Cas no 368869-91-4 (6-Phenoxypyridine-3-sulfonyl chloride)

• Product Name: 6-Phenoxypyridine-3-sulfonyl chloride
• CAS No: 368869-91-4
• MF: C₁₁H₈ClNO₃S
• MW: 269.704120635986
• MDL: MFCD02681949
• CID: 303514
• PubChem ID: 2776499
• Update Time: 2025-05-22

6-Phenoxypyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Phenoxypyridine-3-sulfonyl chloride
• 3-Pyridinesulfonylchloride, 6-phenoxy-
• 6-Phenoxy-3-pyridinesulfonyl chloride
• 6-PHENOXY-3-PYRIDINESULPHONYL CHLORIDE
• 6-phenoxy-pyridine-3-sulfonyl chloride
• 6-Phenoxypyridine-3-sulphonyl chloride
• CS-0451716
• 6-phenoxy-3-pyridinesulfonyl chloride, AldrichCPR
• GS2989
• AHTIUBWJNYRYLG-UHFFFAOYSA-N
• SCHEMBL924384
• DTXSID40380131
• 368869-91-4
• FT-0621297
• W16399
• 3-(Chlorosulphonyl)-6-phenoxypyridine
• 6-phenoxy-3-pyridine sulfonyl chloride
• MFCD02681949
• AKOS016010216
• 3-Pyridinesulfonyl chloride, 6-phenoxy-
• BP-10463
• J-518978
• 6-Phenoxy-3-preidinesulfonyl chloride
• AS-55109

• MDL： MFCD02681949
• Inchi： 1S/C11H8ClNO3S/c12-17(14,15)10-6-7-11(13-8-10)16-9-4-2-1-3-5-9/h1-8H
• InChI Key： AHTIUBWJNYRYLG-UHFFFAOYSA-N
• SMILES： ClS(C1=CN=C(C=C1)OC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 268.99100
• Monoisotopic Mass: 268.9913420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Melting Point: 114 °C
• PSA: 64.64000
• LogP: 3.88220

6-Phenoxypyridine-3-sulfonyl chloride Security Information

• Hazard Statement： Corrosive
• Hazard Category Code： 36-43
• Safety Instruction： 26-36/37
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45

Additional information on 6-Phenoxypyridine-3-sulfonyl chloride

Comprehensive Overview of 6-Phenoxypyridine-3-sulfonyl chloride (CAS No. 368869-91-4)

6-Phenoxypyridine-3-sulfonyl chloride (CAS No. 368869-91-4) is a specialized sulfonyl chloride derivative widely utilized in pharmaceutical and agrochemical research. This compound, featuring a phenoxypyridine backbone, serves as a critical intermediate in synthesizing bioactive molecules. Its unique structure enables versatile applications, particularly in drug discovery and material science. Researchers value its reactivity, especially in sulfonylation reactions, making it indispensable for developing novel therapeutic agents.

The molecular formula of 6-Phenoxypyridine-3-sulfonyl chloride is C₁₁H₈ClNO₃S, with a molecular weight of 269.70 g/mol. Its sulfonyl chloride group (-SO₂Cl) enhances its utility as a building block for sulfonamides, which are pivotal in modern medicinal chemistry. The compound's stability under controlled conditions and compatibility with various solvents, such as dichloromethane and tetrahydrofuran, further broaden its applicability.

In pharmaceutical research, 6-Phenoxypyridine-3-sulfonyl chloride is frequently employed to design enzyme inhibitors and receptor modulators. Its role in creating sulfonamide-based drugs aligns with current trends in targeting infectious diseases and cancer therapeutics. For instance, sulfonamide derivatives are explored for their potential in COX-2 inhibition, a hotspot in anti-inflammatory drug development. This connection to drug discovery makes the compound highly relevant to ongoing biomedical advancements.

Beyond pharmaceuticals, 6-Phenoxypyridine-3-sulfonyl chloride finds applications in agrochemical formulations. Its derivatives contribute to the synthesis of herbicides and pesticides, addressing global demands for sustainable crop protection. The compound's efficacy in modifying biological pathways underscores its importance in green chemistry initiatives, a trending topic in environmental science.

Market dynamics for 6-Phenoxypyridine-3-sulfonyl chloride reflect growing interest from contract research organizations (CROs) and custom synthesis providers. With the rise of AI-driven drug discovery, demand for high-purity intermediates like this sulfonyl chloride has surged. Suppliers emphasize batch-to-batch consistency and regulatory compliance, catering to stringent industry standards.

From a synthetic perspective, 6-Phenoxypyridine-3-sulfonyl chloride is typically prepared via chlorosulfonation of its precursor, 6-phenoxypyridine. The process requires precise control of reaction parameters to ensure optimal yield and purity. Analytical techniques like HPLC and NMR spectroscopy are essential for quality verification, aligning with Good Manufacturing Practices (GMP).

Safety protocols for handling 6-Phenoxypyridine-3-sulfonyl chloride emphasize proper ventilation and personal protective equipment (PPE). While not classified as a hazardous substance under most regulations, its reactivity warrants cautious storage away from moisture and strong bases. These precautions resonate with laboratory safety trends, particularly in high-throughput screening environments.

In summary, 6-Phenoxypyridine-3-sulfonyl chloride (CAS No. 368869-91-4) is a multifaceted compound bridging pharmaceutical innovation and agrochemical development. Its relevance to drug discovery, sustainable agriculture, and material science positions it as a valuable asset in contemporary research. As industries prioritize efficient synthesis and eco-friendly solutions, this compound’s role is poised to expand further.